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Compound of Interest

Compound Name: Gold nitrate

Cat. No.: B13828675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the historical discovery and

synthesis of gold nitrate, a term often encompassing a variety of gold(III) nitrate-containing

compounds. This document clarifies the distinct chemical identities, details various synthesis

methodologies with experimental protocols, and presents available quantitative data for

comparative analysis.

Introduction: Deconstructing "Gold Nitrate"
The nomenclature of "gold nitrate" has evolved, leading to some ambiguity in historical and

chemical literature. It is crucial to distinguish between the different species to which this name

has been applied:

Nitratoauric Acid (HAu(NO₃)₄): A well-characterized crystalline compound, often found as a

trihydrate (HAu(NO₃)₄·3H₂O). This is the most stable and commonly synthesized form

referred to as gold nitrate.

Gold(III) Nitrate (Au(NO₃)₃): The simple, anhydrous gold(III) nitrate. While its synthesis has

been reported, its existence as a stable, simple salt is debated. Some early reports of its

synthesis were later identified as other complexes.

Nitronium Tetranitratoaurate ((NO₂)Au(NO₃)₄): A complex formed from the reaction of gold or

its oxide with dinitrogen pentoxide. It was initially misidentified as simple gold(III) nitrate.
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Tetraamminegold(III) Nitrate (--INVALID-LINK--₃): A stable ammine complex of gold(III)

nitrate.

This guide will focus on the synthesis of the most relevant and well-documented of these

compounds.

Historical Perspective
The journey to understanding and synthesizing gold nitrate compounds has been a process of

discovery and correction. Early attempts to synthesize simple gold(III) nitrate, Au(NO₃)₃, were

later found to have produced more complex structures. For instance, the reaction of gold oxide

with dinitrogen pentoxide was initially thought to yield Au(NO₃)₃, but was later correctly

identified as nitronium tetranitratoaurate[1]. The synthesis of the more stable nitratoauric acid,

HAu(NO₃)₄, provided a clearer path to a well-defined gold nitrate compound[1]. The ammine

complex, tetraamminegold(III) nitrate, represents another stable form that has been

successfully synthesized and characterized[1].

Synthesis Methodologies and Experimental
Protocols
Several methods have been developed for the synthesis of gold nitrate and its related

compounds. The following sections provide detailed protocols for the key synthetic routes.

Synthesis of Nitratoauric Acid (HAu(NO₃)₄) from Gold(III)
Hydroxide
This method is a common route to obtaining nitratoauric acid.

Experimental Protocol:

Preparation of Gold(III) Hydroxide (Au(OH)₃): Gold(III) hydroxide can be prepared by treating

a solution of chloroauric acid (HAuCl₄) with a hydroxide base, such as sodium hydroxide,

followed by careful washing of the precipitate to remove chloride ions.

Reaction with Nitric Acid: Suspend the freshly prepared gold(III) hydroxide in concentrated

nitric acid.
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Heating: Heat the mixture to 100 °C with stirring[1]. The gold(III) hydroxide will react with the

nitric acid to form nitratoauric acid. The reaction is as follows: Au(OH)₃ + 4HNO₃ →

HAu(NO₃)₄ + 3H₂O[1]

Crystallization: Upon cooling the solution, yellow single crystals of nitratoauric acid trihydrate,

(H₅O₂)[Au(NO₃)₄]·H₂O, will form[2].

Isolation: The crystals can be isolated by filtration.

Synthesis of Nitratoauric Acid via the Aqua Regia-Silver
Nitrate Method
This method involves the conversion of gold to chloroauric acid, followed by the replacement of

chloride ligands with nitrate ions.

Experimental Protocol:

Dissolution of Gold in Aqua Regia: Dissolve elemental gold in aqua regia (a mixture of 3

parts concentrated hydrochloric acid and 1 part concentrated nitric acid) to form a solution of

chloroauric acid (HAuCl₄)[3][4].

Chloride Precipitation: To the chloroauric acid solution, add a stoichiometric amount of a

silver nitrate (AgNO₃) solution. This will precipitate the chloride ions as insoluble silver

chloride (AgCl).

Filtration: Filter the solution to remove the precipitated silver chloride. The filtrate will contain

gold nitrate in solution.

Evaporation: Carefully evaporate the solvent to obtain the gold nitrate product. It is

important to note that crystallization of pure gold nitrate from this solution can be

challenging, and it may be prone to disproportionation[5].

Synthesis of Tetraamminegold(III) Nitrate (Au(NH₃)₄₃)
This method produces a stable ammine complex of gold(III) nitrate.

Experimental Protocol:
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Starting Material: Begin with a solution of chloroauric acid (HAuCl₄).

Addition of Ammonium Nitrate: Add ammonium nitrate (NH₄NO₃) to the chloroauric acid

solution[1].

Formation of the Complex: The tetraamminegold(III) complex will form in the solution.

Isolation: The product, tetraamminegold(III) nitrate, can be crystallized from the solution. The

hydrolysis of this compound is known to produce fulminating gold, so appropriate safety

precautions must be taken[1].

Quantitative Data
Quantitative data on the synthesis of gold nitrate compounds is not extensively reported in the

literature. The following table summarizes the available physical and chemical properties.

Compound Formula
Molar Mass
( g/mol )

Appearance
Melting
Point (°C)

Density
(g/cm³)

Nitratoauric

Acid

(anhydrous)

HAu(NO₃)₄ 445.99 - - -

Nitratoauric

Acid

Trihydrate

HAu(NO₃)₄·3

H₂O
500.04

Brown

Crystals
72.6[1] 2.84[1]

Gold(III)

Nitrate
Au(NO₃)₃ 382.98

Brown

Crystalline

Solid

72 N/A

Tetraammine

gold(III) ion
[Au(NH₃)₄]³⁺ 265.09 - - -

Note: Data for Gold(III) Nitrate is from a commercial supplier and may refer to the hydrated

form or nitratoauric acid.
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Synthesis Workflow Diagrams
The following diagrams illustrate the experimental workflows for the synthesis of different gold
nitrate compounds.
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Caption: Synthesis of Nitratoauric Acid from Gold(III) Hydroxide.
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Caption: Synthesis of Gold Nitrate via Aqua Regia-Silver Nitrate Method.
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Caption: Synthesis of Tetraamminegold(III) Nitrate.

Conclusion
The synthesis of "gold nitrate" presents a fascinating case study in the history of inorganic

chemistry, highlighting the importance of precise characterization. While several synthetic
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routes exist, the preparation of nitratoauric acid from gold(III) hydroxide is a well-established

method for obtaining a stable, crystalline product. The aqua regia-silver nitrate method offers

an alternative but may present challenges in isolating a pure, crystalline product. For

applications requiring a stable, chloride-free gold(III) source, the synthesis of

tetraamminegold(III) nitrate is a viable option. Further research is needed to provide more

comprehensive quantitative data, such as reaction yields and purity levels, for these various

synthetic pathways to allow for a more rigorous comparison.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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